Cas no 1804134-84-6 (1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1804134-84-6
• MF: C₁₁H₉BrClF₃O
• MW: 329.540772199631
• CID: 4973177
• Update Time: 2025-05-20

1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H9BrClF3O/c1-6(17)10(12)9-3-2-8(11(14,15)16)4-7(9)5-13/h2-4,10H,5H2,1H3
• InChI Key： HDKXOJCFWVIWPW-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(C(F)(F)F)=CC=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one

1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one, also known by its CAS number 1804134-84-6, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a bromine atom, a chloromethyl group, and a trifluoromethyl group attached to a phenyl ring, all connected to a propanone backbone. The combination of these functional groups makes it highly versatile and valuable in synthetic chemistry, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of this compound involves a series of carefully controlled reactions, often utilizing modern techniques such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to optimize the formation of this compound, demonstrating improved efficiency and selectivity compared to traditional methods.

One of the most notable applications of 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one is in the field of medicinal chemistry. Its structure allows for the creation of bioactive molecules with potential therapeutic effects. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and anticancer properties. The trifluoromethyl group, in particular, has been identified as a key factor in enhancing the compound's bioavailability and stability within biological systems.

In addition to its medicinal applications, this compound has also found use in materials science. Its ability to form stable cross-linked networks makes it an attractive candidate for the development of advanced polymers and coatings. Recent research has focused on its role as a building block for creating stimuli-responsive materials, which can change their properties in response to external conditions such as temperature or pH levels.

The chemical stability and reactivity of 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one make it an ideal intermediate in organic synthesis. Its bromine atom serves as an excellent leaving group, facilitating various substitution reactions. Similarly, the chloromethyl group provides sites for further functionalization, enabling the creation of highly customized molecules tailored for specific applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial. Recent studies have investigated its biodegradation under different environmental conditions, revealing that it undergoes rapid transformation under aerobic conditions but persists longer in anaerobic environments. These findings underscore the importance of responsible handling and disposal practices to minimize its environmental footprint.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-4-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804134-84-6) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in synthetic chemistry, while ongoing research continues to uncover new potential uses and optimizations for its production and application.